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Compound of Interest

Compound Name: Thiochrome

Cat. No.: B1210408 Get Quote

Thiochrome: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

thiochrome, a highly fluorescent tricyclic compound derived from the oxidation of thiamine

(Vitamin B1). This document details experimental protocols for its synthesis and analysis, and

presents key quantitative data in a structured format. It is intended to be a valuable resource

for researchers and professionals involved in analytical chemistry, biochemistry, and drug

development.

Core Physical and Chemical Properties
Thiochrome is a yellow, crystalline solid at room temperature.[1][2] Its distinct fluorescence is

the basis for the most common methods of thiamine quantification.[3][4] The core physical and

chemical properties of thiochrome are summarized in the tables below.

Table 1: Physical Properties of Thiochrome
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Property Value

Appearance Yellow solid[1]

Melting Point 228.8 °C (443.8 °F; 501.9 K)

Boiling Point (estimated) 462.6 °C at 760 mmHg

Density (approximate) 1.49 g/cm³

Solubility

Limited solubility in water; soluble in organic

solvents such as methanol, ethanol, and

chloroform.

Table 2: Chemical and Spectroscopic Properties of
Thiochrome

Property Value

Molecular Formula C₁₂H₁₄N₄OS

Molecular Weight 262.33 g/mol

UV-Vis Absorption (λmax) Approximately 370 nm

Molar Absorptivity (at 370 nm) ~19,800 M⁻¹cm⁻¹ to 20,400 M⁻¹cm⁻¹

Fluorescence Excitation (λex) Approximately 360-370 nm

Fluorescence Emission (λem) Approximately 440-450 nm

Fluorescence Quantum Yield Can be as high as 11% in aqueous solution.

Synthesis and Derivatization
Thiochrome is primarily synthesized through the oxidation of thiamine. This reaction is

fundamental to the analytical determination of thiamine.

Conversion of Thiamine to Thiochrome
The oxidation of thiamine to thiochrome is typically carried out in an alkaline medium using an

oxidizing agent. Potassium ferricyanide is a commonly used and cost-effective oxidizing agent.
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The reaction involves the formation of a tricyclic ring system, which is responsible for the

compound's characteristic fluorescence. Other oxidizing agents that can be used include

cyanogen bromide and mercury(II) chloride.

Thiamine
(Non-fluorescent)

Thiochrome
(Fluorescent)

Oxidation

Oxidizing Agent
(e.g., K₃[Fe(CN)₆])

Alkaline Conditions
(pH > 8)

Click to download full resolution via product page

Figure 1: Conversion of Thiamine to Thiochrome.

Experimental Protocol: Synthesis of Thiochrome from
Thiamine
This protocol describes a general method for the synthesis of thiochrome from thiamine

hydrochloride using potassium ferricyanide.

Materials:

Thiamine hydrochloride

Potassium ferricyanide (K₃[Fe(CN)₆])

Sodium hydroxide (NaOH)

Methanol

Distilled water
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Chloroform (for extraction and purification)

Anhydrous sodium sulfate

Procedure:

Preparation of Solutions:

Prepare a solution of thiamine hydrochloride in distilled water.

Prepare a fresh solution of potassium ferricyanide in distilled water.

Prepare a solution of sodium hydroxide in distilled water (e.g., 1 M).

Oxidation Reaction:

In a suitable reaction vessel, mix the thiamine hydrochloride solution with the potassium

ferricyanide solution.

While stirring, slowly add the sodium hydroxide solution to raise the pH of the mixture to

above 8. The formation of thiochrome is indicated by the appearance of a yellow color

and blue fluorescence under UV light. The fluorescence intensity is maximal at a pH

between 12 and 13.

The addition of a miscible organic solvent like methanol can improve the yield of

thiochrome.

Extraction and Purification:

Extract the aqueous solution with chloroform multiple times.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Evaporate the chloroform under reduced pressure to obtain crude thiochrome.

The crude product can be further purified by recrystallization from a suitable solvent such

as chloroform.
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Analytical Applications: HPLC Analysis of Thiamine
The conversion of thiamine to the highly fluorescent thiochrome is extensively used for the

quantitative analysis of thiamine in various matrices, including biological fluids and food

samples, via High-Performance Liquid Chromatography (HPLC) with fluorescence detection.

Experimental Workflow: HPLC Analysis of Thiamine
The general workflow for thiamine analysis involves sample preparation, pre-column

derivatization to thiochrome, HPLC separation, and fluorescence detection.
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Figure 2: HPLC analysis workflow for thiamine.
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Detailed Experimental Protocol: HPLC Analysis of
Thiamine
This protocol provides a representative method for the determination of thiamine in a sample

using pre-column derivatization to thiochrome followed by HPLC with fluorescence detection.

1. Sample Preparation:

For liquid samples (e.g., whole blood), proteins are typically precipitated using an acid like

trichloroacetic acid (TCA).

For solid samples (e.g., food), thiamine is extracted using an appropriate solvent, often with

enzymatic digestion to release bound forms.

The resulting extract is clarified by centrifugation or filtration.

2. Pre-column Derivatization:

To an aliquot of the sample extract, add a freshly prepared alkaline solution of potassium

ferricyanide. A typical derivatization mixture may consist of potassium ferricyanide in sodium

hydroxide.

Allow the reaction to proceed for a defined period (e.g., 2-10 minutes) to ensure complete

conversion of thiamine to thiochrome.

The reaction can be stopped by the addition of an acid, such as phosphoric acid, although

the stability of the resulting thiochrome should be considered.

3. HPLC Conditions:

HPLC System: A standard HPLC system equipped with a fluorescence detector.

Column: A reversed-phase C18 column is commonly used.

Mobile Phase: A gradient elution is often employed. For example:

Mobile Phase A: A buffer solution (e.g., phosphate buffer) at a slightly acidic to neutral pH.
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Mobile Phase B: An organic solvent such as methanol or acetonitrile.

A typical gradient might start with a low percentage of Mobile Phase B, which is gradually

increased to elute the thiochrome derivatives.

Flow Rate: Typically around 1.0 mL/min.

Fluorescence Detector Settings:

Excitation Wavelength: ~370 nm

Emission Wavelength: ~440 nm

4. Quantification:

A calibration curve is constructed using standard solutions of thiamine that have been

subjected to the same derivatization procedure.

The concentration of thiamine in the sample is determined by comparing the peak area of

the thiochrome derivative from the sample to the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. austinpublishinggroup.com [austinpublishinggroup.com]

2. researchgate.net [researchgate.net]

3. Thiamine analysis [thiamine.dnr.cornell.edu]

4. Thiamine Assays—Advances, Challenges, and Caveats - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of Thiochrome].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210408#physical-and-chemical-properties-of-
thiochrome]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1210408?utm_src=pdf-body
https://www.benchchem.com/product/b1210408?utm_src=pdf-body
https://www.benchchem.com/product/b1210408?utm_src=pdf-custom-synthesis
https://austinpublishinggroup.com/biosensors-bioelectronics/fulltext/ajbb-v1-id1004.php
https://www.researchgate.net/publication/5496702_Rapid_HPLC_Measurement_of_Thiamine_and_Its_Phosphate_Esters_in_Whole_Blood
http://thiamine.dnr.cornell.edu/Thiamine_analysis.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5390807/
https://www.benchchem.com/product/b1210408#physical-and-chemical-properties-of-thiochrome
https://www.benchchem.com/product/b1210408#physical-and-chemical-properties-of-thiochrome
https://www.benchchem.com/product/b1210408#physical-and-chemical-properties-of-thiochrome
https://www.benchchem.com/product/b1210408#physical-and-chemical-properties-of-thiochrome
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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